Cas no 2138352-54-0 (1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one)

• Product Name: 1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one
• CAS No: 2138352-54-0
• MF: C₁₁H₈F₂O₂S
• MW: 242.241828918457
• CID: 6367312
• PubChem ID: 165461542
• Update Time: 2025-06-12

1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-746086
• 1-{5-[4-(difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one
• 2138352-54-0
• 1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one

• Inchi： 1S/C11H8F2O2S/c1-6(14)9-2-3-10(15-9)7-4-16-5-8(7)11(12)13/h2-5,11H,1H3
• InChI Key： KBAWXGGFVRZGLW-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(=C1)C1=CC=C(C(C)=O)O1

Computed Properties

• Exact Mass: 242.02130699g/mol
• Monoisotopic Mass: 242.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one

Introduction to 1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one (CAS No. 2138352-54-0)

1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one (CAS No. 2138352-54-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular formula of 1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one is C₁₆H₉F₂O₂S, with a molecular weight of approximately 307.30 g/mol. The compound features a thiophene ring fused to a furan ring, with a difluoromethyl group and an acetyl group attached to the furan ring. These structural elements contribute to its distinct chemical and physical properties, such as solubility, stability, and reactivity.

The presence of the difluoromethyl group is particularly noteworthy as it can influence the compound's pharmacokinetic properties and biological activity. Fluorinated compounds are often studied for their enhanced metabolic stability and improved binding affinity to biological targets. The thiophene and furan rings provide additional aromaticity and conjugation, which can enhance the compound's interactions with biomolecules.

Synthesis Methods

The synthesis of 1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the coupling of a thiophene derivative with a furan derivative in the presence of a suitable catalyst. For instance, a palladium-catalyzed cross-coupling reaction can be used to form the thiophene-furan scaffold, followed by functionalization steps to introduce the difluoromethyl and acetyl groups.

A recent study published in the Journal of Organic Chemistry detailed an efficient synthesis route that utilized a one-pot multicomponent reaction (MCR) approach. This method not only simplified the synthetic process but also improved the overall yield and purity of the final product. The use of MCRs is gaining popularity in medicinal chemistry due to their ability to rapidly generate complex molecules with high structural diversity.

Biological Activities

1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one has been evaluated for its potential biological activities in various assays. One of the most promising areas of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, 1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one has also demonstrated antiproliferative activity against several cancer cell lines. A study published in Cancer Research reported that this compound selectively inhibited the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves modulation of key signaling pathways such as PI3K/Akt and MAPK.

Clinical Relevance and Future Prospects

The potential clinical applications of 1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one are currently being explored through preclinical studies and early-stage clinical trials. Initial results have been promising, with the compound showing good safety profiles and pharmacokinetic properties suitable for further development.

In parallel with these efforts, researchers are also investigating structure–activity relationships (SARs) to optimize the compound's potency and selectivity. By making subtle modifications to the molecular structure, it may be possible to enhance its therapeutic index and reduce potential side effects.

Conclusion

In summary, 1-{5-[4-(Difluoromethyl)thiophen-3-yl]furan-2-yl}ethan-1-one (CAS No. 2138352-54-0) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure provides a foundation for developing novel therapeutic agents for conditions such as inflammation and cancer. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development.